Cas no 1334493-51-4 (3-Piperidin-4-yl-isoxazole-4-carboxylic acid)
3-Piperidin-4-yl-isoxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Piperidin-4-yl)isoxazole-4-carboxylic acid
- 3-(Piperidin-4-yl)isoxazole-4-carboxylicacid
- 3-piperidin-4-yl-1,2-oxazole-4-carboxylic acid
- 3-(Piperidin-4-yl)-1,2-oxazole-4-carboxylic acid
- Z1278927175
- 3-Piperidin-4-yl-isoxazole-4-carboxylic acid
- 4-Isoxazolecarboxylic acid, 3-(4-piperidinyl)-
-
- Inchi: 1S/C9H12N2O3/c12-9(13)7-5-14-11-8(7)6-1-3-10-4-2-6/h5-6,10H,1-4H2,(H,12,13)
- InChI Key: VWZZARSOFHAGPH-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)O)C(C2CCNCC2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 216
- XLogP3: -2.2
- Topological Polar Surface Area: 75.4
3-Piperidin-4-yl-isoxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494294-1g |
3-(Piperidin-4-yl)isoxazole-4-carboxylicacid |
1334493-51-4 | 97% | 1g |
$762 | 2024-08-02 | |
| Enamine | EN300-6493144-0.05g |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid |
1334493-51-4 | 95.0% | 0.05g |
$226.0 | 2025-03-15 | |
| Enamine | EN300-6493144-0.1g |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid |
1334493-51-4 | 95.0% | 0.1g |
$337.0 | 2025-03-15 | |
| Enamine | EN300-6493144-0.25g |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid |
1334493-51-4 | 95.0% | 0.25g |
$481.0 | 2025-03-15 | |
| Enamine | EN300-6493144-0.5g |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid |
1334493-51-4 | 95.0% | 0.5g |
$758.0 | 2025-03-15 | |
| Enamine | EN300-6493144-1.0g |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid |
1334493-51-4 | 95.0% | 1.0g |
$971.0 | 2025-03-15 | |
| Enamine | EN300-6493144-2.5g |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid |
1334493-51-4 | 95.0% | 2.5g |
$1903.0 | 2025-03-15 | |
| Enamine | EN300-6493144-5.0g |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid |
1334493-51-4 | 95.0% | 5.0g |
$2816.0 | 2025-03-15 | |
| Enamine | EN300-6493144-10.0g |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid |
1334493-51-4 | 95.0% | 10.0g |
$4176.0 | 2025-03-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610493-1g |
3-(Piperidin-4-yl)isoxazole-4-carboxylic acid |
1334493-51-4 | 97% | 1g |
¥4361.0 | 2023-04-03 |
3-Piperidin-4-yl-isoxazole-4-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-Piperidin-4-yl-isoxazole-4-carboxylic acid
Recent Advances in the Study of 3-Piperidin-4-yl-isoxazole-4-carboxylic acid (CAS: 1334493-51-4)
The compound 3-Piperidin-4-yl-isoxazole-4-carboxylic acid (CAS: 1334493-51-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique isoxazole-piperidine scaffold, has been identified as a promising pharmacophore in the development of novel drug candidates. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, infectious diseases, and cancer.
One of the most notable advancements in the study of 3-Piperidin-4-yl-isoxazole-4-carboxylic acid is its application in the design of small-molecule inhibitors for protein-protein interactions (PPIs). Researchers have demonstrated that derivatives of this compound exhibit high binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in modulating the activity of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression.
In addition to its role in oncology, 3-Piperidin-4-yl-isoxazole-4-carboxylic acid has shown promise in the treatment of neurodegenerative diseases. A recent preclinical study reported that its derivatives can cross the blood-brain barrier (BBB) and exhibit neuroprotective effects by inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease. This finding opens new avenues for the development of therapeutics targeting protein misfolding disorders.
The synthetic routes for 3-Piperidin-4-yl-isoxazole-4-carboxylic acid have also been optimized in recent years. A 2024 publication in Organic Letters described a novel, high-yield, and scalable synthesis method using a one-pot multicomponent reaction. This advancement addresses previous challenges related to the compound's low availability and high production costs, making it more accessible for further research and development.
Despite these promising developments, challenges remain in the clinical translation of 3-Piperidin-4-yl-isoxazole-4-carboxylic acid-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.
In conclusion, 3-Piperidin-4-yl-isoxazole-4-carboxylic acid (CAS: 1334493-51-4) represents a versatile scaffold with broad therapeutic potential. Its applications span multiple disease areas, and recent advancements in synthesis and target identification have significantly enhanced its value as a lead compound. Future studies should focus on optimizing its drug-like properties and advancing promising derivatives into clinical trials.
1334493-51-4 (3-Piperidin-4-yl-isoxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)